Cas no 17331-92-9 (L-Leucinamide, glycyl-)

L-Leucinamide, glycyl- structure
L-Leucinamide, glycyl- structure
Product Name:L-Leucinamide, glycyl-
CAS No:17331-92-9
MF:C8H17N3O2
MW:187.239481687546
CID:1362025
Update Time:2024-08-17

L-Leucinamide, glycyl- Chemical and Physical Properties

Names and Identifiers

    • L-Leucinamide, glycyl-
    • Inchi: 1S/C8H17N3O2/c1-5(2)3-6(8(10)13)11-7(12)4-9/h5-6H,3-4,9H2,1-2H3,(H2,10,13)(H,11,12)/t6-/m0/s1
    • InChI Key: VLQRUHMMBPNZGY-LURJTMIESA-N
    • SMILES: C(N)(=O)[C@H](CC(C)C)NC(=O)CN

Computed Properties

  • Exact Mass: 187.13221
  • Monoisotopic Mass: 187.132
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _1
  • Topological Polar Surface Area: 98.2A^2

Experimental Properties

  • Density: 1.090±0.06 g/cm3(Predicted)
  • Boiling Point: 433.3±30.0 °C(Predicted)
  • PSA: 98.21
  • pka: 13.71±0.46(Predicted)
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